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Compound of Interest

Compound Name: Tris(hydroxyethyl)aminomethane

CAS No.: 75376-20-4

Cat. No.: B10759461

Get Quote

Executive Summary & Rationale
Tromethamine (Tris, THAM, Trometamol) is a pivotal excipient in modern parenteral

formulations, utilized not merely as a buffering agent but as a functional counter-ion for

solubilizing acidic Active Pharmaceutical Ingredients (APIs).[1][2][3] Unlike phosphate or citrate

buffers, Tromethamine offers a unique non-ionic base structure that minimizes metal-ion

precipitation and provides buffering capacity in the physiological range (pH 7.0–9.0).

However, its application is frequently mishandled due to a critical physicochemical trait:

extreme temperature dependence of its pKa. This guide details the mechanistic rationale for

selecting Tromethamine, protocols for its preparation that account for thermal shifts, and

strategies to avoid common chemical incompatibilities.

Physicochemical Profile: The "Temperature Trap"
The most common failure mode in Tris-based formulation is the neglect of its temperature

coefficient. Unlike phosphate buffers, which exhibit minimal pKa shift with temperature,
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Tromethamine exhibits a significant shift.

The Mechanism
Tromethamine is a primary amine.[4] Its dissociation equilibrium is highly endothermic.

At 25°C: pKa

8.06[5]

At 37°C (Body Temp): pKa drops to

7.8

At 5°C (Refrigeration): pKa rises to

8.7

Impact: A formulation adjusted to pH 7.4 at room temperature will shift to pH ~8.0 upon

refrigeration. This can inadvertently solubilize glass (delamination risk) or degrade pH-sensitive

proteins during cold storage.

Comparative Data
Property

Tromethamine
(Tris)

Phosphate Buffer Citrate Buffer

pKa (25°C) 8.06 7.20 3.13, 4.76, 6.40

Buffering Range pH 7.0 – 9.0 pH 6.2 – 8.2 pH 2.5 – 6.5

pKa / 10°C
-0.31 (High

Sensitivity)
-0.03 (Stable) Negligible

Calcium Compatibility
Excellent (No

precipitation)

Poor (Ca-Phosphate

precipitates)
Good (Chelates Ca)

Pain on Injection
Low (Reduced

irritation)
Moderate High (Stinging)

Application I: Solubilization Strategy (Counter-Ion)
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For weak acid drugs (e.g., Ketorolac, Dinoprostone, Carboprost), Tromethamine acts as an

organic amine base to form a water-soluble salt.

Mechanism of Action
The amine group of Tromethamine accepts a proton from the carboxylic acid group of the API,

forming an ionic pair. This disrupts the crystal lattice of the insoluble acid and increases

hydration energy.

Case Study: Ketorolac Tromethamine

Challenge: Ketorolac (free acid) has poor water solubility.

Solution: Stoichiometric addition of Tromethamine (1:1 molar ratio) creates a salt soluble

>500 mg/mL.

Benefit: The resulting solution is near physiological pH, reducing phlebitis risk compared to

sodium salts adjusted to extreme pHs.

Application II: Decision Logic for Buffer Selection
Before proceeding to the protocol, verify the suitability of Tromethamine using the following

logic flow.
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Start: Formulation Requirement

Is Target pH 7.0 - 9.0?

Does API contain Aldehyde/Ketone?

Yes

Consider Phosphate/Citrate

NoAre Calcium/Magnesium ions present?

No

STOP: Incompatible (Schiff Base Risk)

Yes

Is API sensitive to pH shifts (Cold Chain)?

No

RECOMMEND: Tromethamine

Yes (Prevents Precip)

No Yes (If Ca absent)

Click to download full resolution via product page

Figure 1: Decision logic for selecting Tromethamine based on chemical compatibility and pH

requirements.

Protocol: Preparation of Temperature-Compensated
Tris Buffer
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Objective: Prepare 1 L of 20 mM Tris-HCl Buffer, pH 7.4 (targeted for 25°C), suitable for

injection. Safety: Tromethamine is an irritant. Use standard PPE.

Materials
Tromethamine (Tris Base), USP/EP Grade (MW: 121.14 g/mol )[2]

1N Hydrochloric Acid (HCl), USP Grade

Water for Injection (WFI)[6]

Calibrated pH meter with ATC (Automatic Temperature Compensation)

Step-by-Step Methodology
Stoichiometric Calculation:

Target Molarity: 20 mM = 0.02 mol/L

Mass required:

Dissolution (The "80% Rule"):

Add 2.423 g of Tris Base to a sterile vessel.

Add 800 mL of WFI (80% of final volume).

Mix until completely dissolved (Solution will be alkaline, pH ~10.5).

Temperature Equilibration (CRITICAL):

Bring the solution to exactly 25°C.

Note: If you adjust pH while the solution is warm (e.g., 30°C) to 7.4, the pH will rise to

~7.55 when it cools to 25°C.

pH Adjustment:

While stirring, slowly add 1N HCl.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.fuchigroup.com/news_detail/1.html
https://labeling.pfizer.com/ShowLabeling.aspx?id=4642
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10759461?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target pH: 7.40 ± 0.05.

Self-Validation Step: Record the volume of HCl used. For 20mM Tris, the Henderson-

Hasselbalch equation predicts the ratio of Tris-Base to Tris-Acid. Significant deviation

suggests weighing error or degraded raw material.

Final Volume Adjustment:

Add WFI to bring total volume to 1.0 L.

Filtration:

Filter through a 0.22 µm PVDF or PES membrane (Tris is compatible with most

membranes).

Terminal Sterilization:

Tris buffers are generally autoclavable (121°C for 15 min). However, verify pH post-

autoclave, as dissolved

expulsion can slightly alter pH.

Manufacturing Workflow & Quality Control
The following diagram illustrates the critical control points (CCPs) in the manufacturing process

to ensure batch consistency.

Preparation Phase Critical Control Point Finishing

Raw Material
(Tris Base USP)

Weighing
(± 0.1%)

Dissolution
(WFI @ 25°C)

Check Temp
(Must be 25°C)

pH Adjustment
(Use HCl/Acetate)

Temp Verified Q.S. to Volume Sterile Filter
(0.22 µm) Aseptic Fill

Click to download full resolution via product page

Figure 2: Manufacturing workflow emphasizing temperature verification before pH adjustment.
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Troubleshooting & Risk Mitigation
Chemical Incompatibility: The Schiff Base Reaction
Risk: Tromethamine contains a primary amine group.[4] If mixed with APIs or excipients

containing aldehydes (e.g., certain reducing sugars, flavorings, or aldehyde-functionalized

drugs), it will undergo a condensation reaction to form a Schiff Base.

Observation: Solution turns yellow/brown; loss of API potency.

Prevention: Avoid reducing sugars (dextrose/glucose) in Tris formulations unless stability

data confirms safety. Use non-reducing sugars like Sucrose or Trehalose.

Glass Delamination
Risk: High pH (>8.0) solutions stored in Type I glass vials can cause silica leaching

(delamination), appearing as "glass lamellae" or flakes.

Mitigation:

Keep pH < 8.0 if possible.[1][6][7][8][9]

Use aluminosilicate glass or treated surface vials (e.g., SiO2 coated) for high pH Tris

formulations.

Lyophilization Risks
Risk: During freezing, buffer components may crystallize. If the buffer species (Tris-HCl)

crystallizes differentially from the water, the pH of the remaining unfrozen liquid concentrate

can shift drastically (often becoming more acidic or basic depending on the counter-ion),

causing protein denaturation.

Mitigation: Use Tris-Acetate instead of Tris-HCl for lyophilized products, as acetate salts are

less prone to dramatic pH shifts during freezing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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